Cas no 1021090-96-9 (3-(2-chlorophenyl)-1-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea)

• Product Name: 3-(2-chlorophenyl)-1-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea
• CAS No: 1021090-96-9
• MF: C₁₉H₁₈ClN₅O₂
• MW: 383.831522464752
• CID: 6160245
• PubChem ID: 42065458
• Update Time: 2025-10-22

3-(2-chlorophenyl)-1-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-1-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea
• AKOS024648751
• 1021090-96-9
• 1-(2-chlorophenyl)-3-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]urea
• 1-(2-chlorophenyl)-3-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)urea
• F2444-0420

• Inchi： 1S/C19H18ClN5O2/c1-12-21-17(11-18(22-12)27-2)23-13-7-9-14(10-8-13)24-19(26)25-16-6-4-3-5-15(16)20/h3-11H,1-2H3,(H,21,22,23)(H2,24,25,26)
• InChI Key： QCPUSOGOVJGFFV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(NC1C=CC(=CC=1)NC1C=C(N=C(C)N=1)OC)=O

Computed Properties

• Exact Mass: 383.1149025g/mol
• Monoisotopic Mass: 383.1149025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 88.2Ų

Additional information on 3-(2-chlorophenyl)-1-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea

Research Brief on 3-(2-chlorophenyl)-1-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea (CAS: 1021090-96-9)

In recent years, the compound 3-(2-chlorophenyl)-1-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea (CAS: 1021090-96-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in oncology and inflammatory diseases. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of 3-(2-chlorophenyl)-1-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea involves a multi-step process that ensures high yield and purity. Recent studies have optimized the synthetic pathway, reducing the number of steps and improving the overall efficiency. The compound's structure, featuring a chlorophenyl group and a methoxy-methylpyrimidine moiety, is critical for its biological activity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's identity and purity.

Mechanistic studies have revealed that 3-(2-chlorophenyl)-1-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea acts as a potent inhibitor of specific kinase pathways implicated in cancer progression. In vitro assays demonstrate its ability to selectively target and inhibit key kinases, leading to reduced cell proliferation and induction of apoptosis in cancer cell lines. Furthermore, the compound has shown synergistic effects when combined with standard chemotherapeutic agents, suggesting its potential as an adjunct therapy in cancer treatment regimens.

Preclinical evaluations in animal models have provided compelling evidence of the compound's efficacy and safety. In murine models of colorectal cancer, administration of 3-(2-chlorophenyl)-1-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea resulted in significant tumor growth inhibition without observable toxicity at therapeutic doses. Pharmacokinetic studies indicate favorable bioavailability and a half-life conducive to once-daily dosing, further supporting its clinical potential.

In addition to its anticancer properties, recent research has explored the compound's anti-inflammatory effects. In models of rheumatoid arthritis, the molecule demonstrated the ability to modulate inflammatory cytokines and reduce joint inflammation. These findings open new avenues for its application in autoimmune and inflammatory disorders, broadening its therapeutic scope.

Despite these promising results, challenges remain in the development of 3-(2-chlorophenyl)-1-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea as a clinical candidate. Further studies are needed to elucidate its long-term safety profile, potential drug-drug interactions, and resistance mechanisms. Ongoing research aims to address these gaps and advance the compound toward clinical trials.

In conclusion, 3-(2-chlorophenyl)-1-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea represents a promising candidate in the field of chemical biology and drug development. Its dual activity in oncology and inflammation, coupled with its favorable pharmacokinetic properties, positions it as a molecule of significant interest. Continued research and development efforts will be crucial in realizing its full therapeutic potential.